Cas no 1805559-67-4 (6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid
• CAS No: 1805559-67-4
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4897283
• Update Time: 2025-06-11

6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid

• Inchi： 1S/C8H6F2N2O4/c1-3-2-4(7(9)10)11-5(8(13)14)6(3)12(15)16/h2,7H,1H3,(H,13,14)
• InChI Key： FDAIRXQMWFSKLA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(=C(C(=O)O)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 1.6
• Topological Polar Surface Area: 96

Additional information on 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid

Introduction to 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid (CAS No. 1805559-67-4)

6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1805559-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, characterized by its nitro group and pyridine core, which contribute to its unique chemical properties and reactivity. The presence of a difluoromethyl substituent and a methyl group further enhances its structural complexity and potential biological activity.

The significance of this compound lies in its utility as a key intermediate in the synthesis of various bioactive molecules. In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties, and 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid has emerged as a valuable building block in this context. Its structural features make it particularly useful in the design of inhibitors targeting enzymes involved in metabolic pathways and signal transduction processes.

One of the most compelling aspects of this compound is its role in the development of drugs that modulate inflammation and immune responses. The nitro group in the pyridine ring can undergo reduction to form an amine, which can be further functionalized to produce molecules with anti-inflammatory properties. Additionally, the difluoromethyl group is known to improve metabolic stability and binding affinity, making it an attractive moiety for drug design. Recent studies have demonstrated its potential in the synthesis of compounds that exhibit potent activity against inflammatory cytokines and enzymes.

In the realm of agrochemicals, 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid has shown promise as a precursor for developing novel pesticides and herbicides. Its structural framework allows for modifications that can enhance selectivity and efficacy against target pests while minimizing environmental impact. Researchers are exploring its derivatives as candidates for next-generation crop protection agents, leveraging its ability to interact with biological targets in pests without affecting beneficial organisms.

The synthesis of 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid involves multi-step organic transformations, including nitration, fluorination, and carboxylation reactions. These synthetic routes require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic methods have been employed to optimize these processes, making the compound more accessible for industrial applications. The development of greener synthetic protocols has also been a focus, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

From a computational chemistry perspective, 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid has been extensively studied to understand its molecular interactions and binding affinities. Molecular docking simulations have revealed its potential as a scaffold for designing small-molecule inhibitors targeting various therapeutic areas. These studies highlight its versatility and underscore its importance as a pharmacophore in drug discovery initiatives.

The pharmaceutical industry has been particularly interested in exploring derivatives of 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid for their potential anticancer properties. Preclinical studies have shown that certain modifications of this compound can inhibit kinases involved in tumor growth and progression. The ability to fine-tune its structure allows researchers to develop molecules with improved solubility, bioavailability, and target specificity. These advancements are contributing to the development of more effective cancer therapies.

In conclusion, 6-(Difluoromethyl)-4-methyl-3-nitropyridine-2-carboxylic acid (CAS No. 1805559-67-4) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features make it a valuable intermediate for developing innovative solutions in pharmaceuticals and agrochemicals. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing global challenges related to health and agriculture.